Cas no 891084-89-2 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine
• CAS No: 891084-89-2
• MF: C₁₇H₁₄N₄O₂S₂
• MW: 370.448660373688
• CID: 5511118
• Update Time: 2025-07-08

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-1,3,4-oxadiazol-2-amine
• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine

• Inchi： 1S/C17H14N4O2S2/c1-22-11-5-3-10(4-6-11)15-20-21-16(23-15)19-17-18-13-8-7-12(24-2)9-14(13)25-17/h3-9H,1-2H3,(H,18,19,21)
• InChI Key： ZJZOOXIPOJLTHL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C=C2)=NN=C1NC1=NC2=CC=C(SC)C=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine: A Comprehensive Overview of Its Properties and Applications

The compound N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS No. 891084-89-2) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. This compound, with its unique structural features, exhibits a wide range of potential applications, making it a subject of interest for researchers and industry professionals alike.

Structurally, N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine combines a 1,3,4-oxadiazole ring with a benzothiazole moiety, linked via an amine group. The presence of the 4-methoxyphenyl and methylsulfanyl substituents further enhances its chemical diversity, contributing to its unique physicochemical properties. These structural elements are known to influence the compound's electronic characteristics, solubility, and biological activity.

One of the most intriguing aspects of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine is its potential in pharmaceutical research. The 1,3,4-oxadiazole and benzothiazole scaffolds are well-documented for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in exploring this compound's efficacy in targeting specific enzymes or pathways, which could lead to the development of novel therapeutic agents.

In addition to its pharmaceutical potential, N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine has shown promise in material science. The compound's conjugated system and electron-rich heterocycles make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to form stable films and interact with other organic materials is currently under investigation.

The synthesis of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine typically involves multi-step reactions, including cyclization and coupling processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for further studies. The availability of high-quality 891084-89-2 is crucial for advancing both academic and industrial applications.

From a commercial perspective, the demand for N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine is steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for drug discovery programs. Meanwhile, material science firms are exploring its use in next-generation electronic devices. The compound's versatility ensures its relevance across multiple industries.

Environmental and safety considerations are also important when working with N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine. While it is not classified as hazardous under standard regulations, proper handling and disposal procedures should always be followed. Researchers are encouraged to consult safety data sheets and adhere to laboratory best practices when using this compound.

Looking ahead, the future of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine appears bright. Ongoing studies are uncovering new applications and refining existing ones. As our understanding of its properties deepens, we can expect to see this compound play an increasingly important role in both scientific research and industrial innovation.

For those interested in exploring the potential of 891084-89-2, it is essential to collaborate with reputable suppliers and research partners. Quality assurance, regulatory compliance, and technical support are key factors to consider when sourcing this specialized chemical. By leveraging the unique properties of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-6-(methylsulfanyl)-1,3-benzothiazol-2-amine, researchers and industry professionals can unlock new possibilities in their respective fields.